![molecular formula C7H5F3N2O3 B568904 6-Methoxy-3-nitro-2-(trifluoromethyl)pyridine CAS No. 727993-33-1](/img/structure/B568904.png)
6-Methoxy-3-nitro-2-(trifluoromethyl)pyridine
Overview
Description
6-Methoxy-3-nitro-2-(trifluoromethyl)pyridine, also known as 6-MNP, is an organic compound that is composed of a nitrogen atom bonded to a carbon atom. It is a versatile compound that is used in a variety of applications, including organic synthesis, analytical chemistry, and biochemistry. In
Scientific Research Applications
Nitration of Pyridine Derivatives : Research on nitration of related pyridine compounds, such as 2-methoxy-3-hydroxypyridine, reveals insights into the behavior of the nitro group in pyridine rings. This has implications for understanding the reactivity and properties of 6-Methoxy-3-nitro-2-(trifluoromethyl)pyridine (Smirnov et al., 1971).
Kinetics and Mechanism of Electrophilic Substitution : Studies on electrophilic substitution in heteroaromatic compounds, including methoxy-pyridine derivatives, contribute to understanding the reactivity of this compound (Katritzky et al., 1970).
Structural Analysis of Pyridine Derivatives : Structural analysis of compounds like 2-methoxy-3,5-dinitropyridine provides valuable data on molecular conformation and substituent effects, relevant for understanding the structure of this compound (Punte et al., 1990).
Spectroscopic Analysis of Pyridine Derivatives : Studies on the synthesis and spectroscopic analysis of various pyridine derivatives help in comprehending the optical properties of this compound (Cetina et al., 2010).
Mechanism of Action
Target of Action
It’s known that trifluoromethylpyridines (tfmps), a group to which this compound belongs, are widely used in the agrochemical and pharmaceutical industries . Their biological activities are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Mode of Action
Tfmp derivatives are known for their superior pest control properties when compared to traditional phenyl-containing insecticides . This suggests that the compound may interact with its targets to disrupt essential biological processes in pests, leading to their elimination.
Biochemical Pathways
Given the wide use of tfmp derivatives in the agrochemical industry, it can be inferred that the compound likely interferes with critical biochemical pathways in pests, leading to their eradication .
Result of Action
As a tfmp derivative, it’s likely that the compound exerts its effects at the molecular and cellular levels to disrupt essential biological processes in pests .
Biochemical Analysis
Biochemical Properties
Cellular Effects
Tfmp derivatives have been observed to have superior pest control properties when compared to traditional phenyl-containing insecticides .
Molecular Mechanism
It is known that the synthesis of pyridalyl, a TFMP derivative, encompasses a condensation step that includes the reaction between a trifluoromethyl pyridine building block and a larger chlorinated counterpart .
Temporal Effects in Laboratory Settings
It is known that this compound is air sensitive and should be stored in a cool place, away from strong oxidizing agents .
Metabolic Pathways
It is known that TFMPs are involved in various organic synthesis reactions.
properties
IUPAC Name |
6-methoxy-3-nitro-2-(trifluoromethyl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F3N2O3/c1-15-5-3-2-4(12(13)14)6(11-5)7(8,9)10/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWMQACOAQFSACZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=C(C=C1)[N+](=O)[O-])C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F3N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70651184 | |
Record name | 6-Methoxy-3-nitro-2-(trifluoromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70651184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
727993-33-1 | |
Record name | 6-Methoxy-3-nitro-2-(trifluoromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70651184 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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